Cas no 208641-36-5 (2-Butanone, 4-hydroxy-4-(2-methoxyphenyl)-)

• Product Name: 2-Butanone, 4-hydroxy-4-(2-methoxyphenyl)-
• CAS No: 208641-36-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1400480
• PubChem ID: 11074275
• Update Time: 2025-04-20

2-Butanone, 4-hydroxy-4-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-hydroxy-4-(2-methoxyphenyl)-
• 4-hydroxy-4-(2-methoxyphenyl)butan-2-one
• DTXSID90454250
• 208641-36-5

• Inchi： 1S/C11H14O3/c1-8(12)7-10(13)9-5-3-4-6-11(9)14-2/h3-6,10,13H,7H2,1-2H3
• InChI Key： HCCOOGWHEHRKPQ-UHFFFAOYSA-N
• SMILES： OC(CC(C)=O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53